Cas no 255389-52-7 (7-(2-THIENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE)

• Product Name: 7-(2-THIENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE
• CAS No: 255389-52-7
• MF: C₉H₆N₄S
• MW: 202.23573923111
• MDL: MFCD02181968
• CID: 5165310
• Update Time: 2026-03-04

7-(2-THIENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 7-(2-THIENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE
• 7-(thiophen-2-yl)-[1,2,4]triazolo[4,3-a]pyrimidine

• MDL： MFCD02181968
• Inchi： 1S/C9H6N4S/c1-2-8(14-5-1)7-3-4-13-6-10-12-9(13)11-7/h1-6H
• InChI Key： NSYIVXUELSMVMD-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C=CC(C1SC=CC=1)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(2-THIENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE

Research Brief on 7-(2-THIENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE (CAS: 255389-52-7): Recent Advances and Applications

7-(2-Thienyl)[1,2,4]triazolo[4,3-a]pyrimidine (CAS: 255389-52-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique triazolopyrimidine scaffold, coupled with the thienyl substituent, makes it a promising candidate for the development of novel pharmacological agents.

Recent studies have explored the synthetic pathways for 7-(2-thienyl)[1,2,4]triazolo[4,3-a]pyrimidine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time while maintaining high efficiency. This advancement is particularly relevant for scaling up production for preclinical and clinical studies. The compound's structural features have been characterized using NMR, mass spectrometry, and X-ray crystallography, confirming its stability and potential for further derivatization.

In terms of biological activity, 7-(2-thienyl)[1,2,4]triazolo[4,3-a]pyrimidine has demonstrated promising results as a kinase inhibitor. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects against several cancer-related kinases, including EGFR and VEGFR-2, with IC50 values in the low micromolar range. Molecular docking studies suggest that the compound's thienyl group plays a crucial role in binding to the ATP pocket of these kinases, providing insights for structure-activity relationship (SAR) optimization.

The compound's potential extends beyond oncology. Recent research has investigated its application in neurological disorders, particularly as a modulator of GABA receptors. A 2023 preprint on bioRxiv presented evidence that 7-(2-thienyl)[1,2,4]triazolo[4,3-a]pyrimidine exhibits anxiolytic-like effects in rodent models, possibly through allosteric modulation of GABA_A receptors. This finding opens new avenues for developing non-benzodiazepine anxiolytics with reduced side effects.

Pharmacokinetic studies of 7-(2-thienyl)[1,2,4]triazolo[4,3-a]pyrimidine have shown reasonable oral bioavailability and blood-brain barrier penetration, as reported in a 2023 ADMET study. However, researchers note that further optimization may be needed to improve metabolic stability, as the compound shows moderate clearance in liver microsome assays. Several derivatives with modified thienyl or triazolopyrimidine moieties are currently being evaluated to address these limitations.

The safety profile of 7-(2-thienyl)[1,2,4]triazolo[4,3-a]pyrimidine appears favorable based on preliminary toxicology studies. A 2023 investigation published in Chemical Research in Toxicology reported no significant cytotoxicity in normal cell lines at therapeutic concentrations, though comprehensive in vivo toxicity studies are still pending. Researchers emphasize the need for thorough safety evaluation before clinical translation, particularly given the compound's kinase inhibitory activity.

Looking forward, 7-(2-thienyl)[1,2,4]triazolo[4,3-a]pyrimidine represents a versatile scaffold for drug discovery. Its combination of synthetic accessibility, diverse biological activities, and favorable physicochemical properties makes it an attractive lead compound. Current research efforts are focused on developing more potent and selective derivatives, exploring combination therapies, and investigating its potential in additional therapeutic areas such as inflammation and infectious diseases.